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Compound of Interest

1-Allyl-3-methylimidazolium
Compound Name:
tetrafluoroborate

Cat. No.: B2721070

This guide provides a comprehensive overview of 1-Allyl-3-methylimidazolium
tetrafluoroborate, an ionic liquid with significant potential for researchers, scientists, and
professionals in drug development.

Chemical Identity and Descriptors

1-Allyl-3-methylimidazolium tetrafluoroborate, often abbreviated as [AMIM][BF4], is a
versatile ionic liquid. Its key identifiers are summarized below for precise identification and
database referencing.
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Identifier Value

CAS Number 851606-63-8[1][2]

PubChem CID 87102010[3]
1-methyl-3-prop-2-enylimidazol-1-

UPAC Name ium;tetryaflusrobporate[);][s]

Molecular Formula C7H11BF4N2[1][2]

Molecular Weight 209.98 g/mol [1][2]

inChl INChl=1S/C7H11N2.BF4/c1-3-4-9-6-5-8(2)7-
9:2-1(3,4)5/h3,5-7H,1,4H2,2H3;/q+1:-1[1][3]

InChlKey RGPHDVUJHZMMLN-UHFFFAOYSA-N[1]

Canonical SMILES

CIN+]1=CN(CC=C)C=C1.F(F)F[2]

Synonyms

1-Allyl-3-methyl-3-imidazolium
Tetrafluoroborate, 1-propylene-3-

methylimidazolium tetrafluoroborate[2][3]

Physicochemical Properties

The distinct characteristics of 1-Allyl-3-methylimidazolium tetrafluoroborate make it a

substance of interest in various scientific fields.

Property Value

Appearance Colorless to pale yellow, viscous liquid
Melting Point -20°C[1]

Density 1.11-1.49 g/cm? (temperature dependent)[1]
Viscosity 18 cP at 25°C[1]

lonic Conductivity

8.87-17.0 mS/cm at 30°C[1]

Thermal Stability

Decomposition temperature typically above
300°C[1]
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Synthesis Protocol

The synthesis of 1-Allyl-3-methylimidazolium tetrafluoroborate is typically a two-step
process involving quaternization followed by anion exchange.[1]

Step 1: Quaternization of 1-methylimidazole

This initial step involves the reaction of 1-methylimidazole with an allyl halide, such as allyl
bromide, to form the 1-allyl-3-methylimidazolium bromide precursor.

Step 2: Anion Exchange

The subsequent step is a metathesis reaction where the bromide salt is treated with a
tetrafluoroborate salt, commonly sodium tetrafluoroborate, to yield the final product.[1]
Purification is crucial and often involves washing with solvents like ethyl acetate and vacuum
drying to eliminate residual halides.[1]
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Anion Exchange
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Caption: Synthesis workflow for 1-Allyl-3-methylimidazolium tetrafluoroborate.
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Applications in Research and Development

The unique properties of 1-Allyl-3-methylimidazolium tetrafluoroborate have led to its use in
a variety of applications.

Organic Synthesis

This ionic liquid is a versatile solvent and catalyst in several organic reactions, including:

o Alkylation and Acylation: It serves as an effective medium, often leading to improved yields
and selectivity.[1]

o Polymerization: Its use in polymer synthesis can help in controlling molecular weight and
polydispersity.[1]

Electrochemistry

With its high ionic conductivity and wide electrochemical window, it is a valuable component in
electrolytes for batteries and supercapacitors. The allyl group can enhance performance over a
broader temperature range compared to its saturated alkyl counterparts.[1]

Drug Delivery and Biological Activity

lonic liquids like this one are being investigated for their potential in drug delivery.[1] Their
ability to solubilize hydrophobic drugs could improve bioavailability.[1] Some studies have also
explored its antibacterial properties and effects on cell viability, indicating potential applications
in cancer therapy.[1]
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Caption: Key application areas of 1-Allyl-3-methylimidazolium tetrafluoroborate.

Safety and Handling

While specific safety data for 1-Allyl-3-methylimidazolium tetrafluoroborate is not
extensively detailed in the provided search results, general safety precautions for similar ionic
liquids should be followed. It is important to handle this chemical with care in a well-ventilated
area, using appropriate personal protective equipment (PPE) such as gloves and safety
glasses. Avoid contact with skin and eyes. For detailed safety information, it is recommended to
consult the Material Safety Data Sheet (MSDS) from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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